N-(2-methylcyclohexyl)acetamide
Overview
Description
N-(2-methylcyclohexyl)acetamide is a useful research compound. Its molecular formula is C9H17NO and its molecular weight is 155.24 g/mol. The purity is usually 95%.
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Scientific Research Applications
Muscarinic Agonist Activity : Research on N-(silatran-1-ylmethyl)acetamides, similar in structure to N-(2-methylcyclohexyl)acetamide, showed muscarinic agonist activity, indicating potential applications in neuromuscular research (Pukhalskaya et al., 2010).
Structural Characterization and Analysis : Studies involving derivatives of acetamides, such as N,N′-dicyclohexylcarbamoyl-2-(thiophen-2-yl)acetamide, focused on characterization through methods like X-ray diffraction, providing insights into molecular structures (Rani et al., 2015).
Anticonvulsant Activity : Compounds like trans- and cis-2-(2,6-dimethylphenoxy)-N-(2-hydroxycyclohexyl)acetamides were investigated for anticonvulsant activity, suggesting potential applications in epilepsy treatment (Pękala et al., 2011).
Stereochemistry in Synthesis : Research into the stereoselective synthesis of fused 3a-aryloctahydroindoles using N-vinylic α-(methylthio)acetamides highlights applications in the development of novel pharmaceutical compounds (Saito et al., 2007).
Opioid Kappa Agonists : Development of potent opioid kappa agonists from derivatives of acetamides, such as 2-(3,4-dichlorophenyl)-N-methyl-N-[2-(1-pyrrolidinyl)-1-substituted-ethyl]-acetamides, indicates applications in pain management (Costello et al., 1991).
Solvent-Free Synthesis : The use of N,O-bis(trimethylsilyl)acetamide in solvent-free synthesis processes demonstrates applications in green chemistry and pharmaceutical synthesis (Murthy et al., 2016).
Tyrosinase Inhibition : Studies on novel bi-heterocyclic acetamides and their effects on tyrosinase inhibition indicate applications in dermatology, specifically for skin pigmentation disorders (Butt et al., 2019).
Psychoactive Substances Analysis : Analysis of N-alkyl-arylcyclohexylamines, which are related to acetamides, in the context of new psychoactive substances, highlights applications in forensic science and drug abuse prevention (Wallach et al., 2016).
Properties
IUPAC Name |
N-(2-methylcyclohexyl)acetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO/c1-7-5-3-4-6-9(7)10-8(2)11/h7,9H,3-6H2,1-2H3,(H,10,11) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ILZIQTUVLRETQD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCCC1NC(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
155.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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